Cas no 2172025-92-0 (2-{1-2-(dimethylamino)ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetamide)

• Product Name: 2-{1-2-(dimethylamino)ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetamide
• CAS No: 2172025-92-0
• MF: C₁₃H₂₃N₅O₂
• MW: 281.354022264481
• CID: 6428194
• PubChem ID: 165587476
• Update Time: 2025-09-27

2-{1-2-(dimethylamino)ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(dimethylamino)ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetamide
• 2172025-92-0
• EN300-1597729
• 2-{1-[2-(dimethylamino)ethyl]-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetamide

• Inchi： 1S/C13H23N5O2/c1-17(2)5-6-18-13(10-3-7-20-8-4-10)11(15-16-18)9-12(14)19/h10H,3-9H2,1-2H3,(H2,14,19)
• InChI Key： URTFLIRYKTUOMK-UHFFFAOYSA-N
• SMILES： O1CCC(C2=C(CC(N)=O)N=NN2CCN(C)C)CC1

Computed Properties

• Exact Mass: 281.18517499g/mol
• Monoisotopic Mass: 281.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 86.3Ų

Additional information on 2-{1-2-(dimethylamino)ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetamide

Comprehensive Overview of 2-{1-2-(dimethylamino)ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetamide (CAS No. 2172025-92-0)

2-{1-2-(dimethylamino)ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetamide (CAS No. 2172025-92-0) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazole derivatives, which are widely recognized for their diverse biological activities and applications in drug discovery. The presence of both the dimethylaminoethyl and oxan-4-yl moieties in its structure enhances its pharmacological profile, making it a promising candidate for further investigation.

The molecular formula of 2-{1-2-(dimethylamino)ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetamide is C₁₃H₂₁N₅O₂, with a molecular weight of 279.34 g/mol. Its structure features a 1,2,3-triazole core, which is known for its stability and ability to participate in hydrogen bonding, a critical factor in drug-receptor interactions. The acetamide group at the 4-position of the triazole ring further contributes to its solubility and bioavailability, making it an attractive scaffold for medicinal chemistry applications.

In recent years, the demand for 1,2,3-triazole derivatives has surged, driven by their versatility in targeting various biological pathways. Researchers have explored the potential of 2-{1-2-(dimethylamino)ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetamide in areas such as central nervous system (CNS) disorders, anti-inflammatory agents, and antimicrobial therapies. Its dimethylaminoethyl side chain is particularly noteworthy, as it mimics the structure of many CNS-active drugs, suggesting potential applications in neuropharmacology.

The synthesis of 2-{1-2-(dimethylamino)ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetamide typically involves a click chemistry approach, leveraging the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This method is highly efficient and yields the desired product with excellent regioselectivity. The oxan-4-yl group is introduced via a subsequent functionalization step, ensuring high purity and yield. Such synthetic strategies are widely adopted in modern drug discovery, aligning with the growing trend of green chemistry and sustainable practices.

One of the most compelling aspects of 2-{1-2-(dimethylamino)ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetamide is its potential role in addressing neurodegenerative diseases. With the global rise in conditions like Alzheimer's and Parkinson's disease, there is an urgent need for novel therapeutic agents. The compound's ability to modulate neurotransmitter systems, combined with its favorable blood-brain barrier (BBB) permeability, positions it as a promising candidate for further preclinical studies.

Another area of interest is the compound's anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cancer. Preliminary studies suggest that 2-{1-2-(dimethylamino)ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetamide may inhibit key inflammatory pathways, offering a new avenue for therapeutic intervention. This aligns with the increasing focus on precision medicine and targeted therapies in the pharmaceutical industry.

The pharmacokinetic profile of 2-{1-2-(dimethylamino)ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetamide is another critical factor in its development. Its moderate lipophilicity, coupled with the presence of the acetamide group, ensures adequate solubility and absorption. These properties are essential for oral bioavailability, a key consideration in drug design. Researchers are also investigating its metabolic stability and potential drug-drug interactions, which are crucial for clinical translation.

From a market perspective, the demand for innovative small-molecule therapeutics is on the rise. The unique structure of 2-{1-2-(dimethylamino)ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetamide positions it as a valuable asset in the competitive landscape of drug discovery. Pharmaceutical companies and research institutions are increasingly investing in heterocyclic compounds, recognizing their potential to address unmet medical needs.

In conclusion, 2-{1-2-(dimethylamino)ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetamide (CAS No. 2172025-92-0) represents a fascinating example of modern medicinal chemistry. Its multifaceted applications, from CNS disorders to anti-inflammatory therapies, highlight its versatility and potential impact on human health. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics, addressing some of the most pressing challenges in healthcare today.